Cas no 2580197-04-0 (6-{(benzyloxy)carbonylamino}-3-(tert-butoxy)pyrazine-2-carboxylic acid)

• Product Name: 6-{(benzyloxy)carbonylamino}-3-(tert-butoxy)pyrazine-2-carboxylic acid
• CAS No: 2580197-04-0
• MF: C₁₇H₁₉N₃O₅
• MW: 345.349864244461
• CID: 5658199
• PubChem ID: 165894750
• Update Time: 2025-10-22

6-{(benzyloxy)carbonylamino}-3-(tert-butoxy)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580197-04-0
• 6-{[(benzyloxy)carbonyl]amino}-3-(tert-butoxy)pyrazine-2-carboxylic acid
• EN300-27724232
• 6-{(benzyloxy)carbonylamino}-3-(tert-butoxy)pyrazine-2-carboxylic acid

• Inchi： 1S/C17H19N3O5/c1-17(2,3)25-14-13(15(21)22)19-12(9-18-14)20-16(23)24-10-11-7-5-4-6-8-11/h4-9H,10H2,1-3H3,(H,21,22)(H,19,20,23)
• InChI Key： VBQIMGFNZAEDGV-UHFFFAOYSA-N
• SMILES： O(C1C(C(=O)O)=NC(=CN=1)NC(=O)OCC1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 345.13247072g/mol
• Monoisotopic Mass: 345.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 111Ų

Additional information on 6-{(benzyloxy)carbonylamino}-3-(tert-butoxy)pyrazine-2-carboxylic acid

6-{(benzyloxy)carbonylamino}-3-(tert-butoxy)pyrazine-2-carboxylic acid (CAS 2580197-04-0): A Comprehensive Overview

The 6-{(benzyloxy)carbonylamino}-3-(tert-butoxy)pyrazine-2-carboxylic acid (CAS 2580197-04-0) is a specialized pyrazine derivative that has garnered significant attention in pharmaceutical research and fine chemical synthesis. This compound, with its unique carbamate-protected amino group and tert-butoxy substitution, serves as a valuable building block in medicinal chemistry and drug development.

Structurally, this compound features a pyrazine core substituted at three positions: a benzyloxycarbonyl (Cbz) protected amino group at position 6, a tert-butoxy group at position 3, and a carboxylic acid functionality at position 2. This arrangement makes it particularly useful for peptide coupling reactions and as a precursor for various heterocyclic compounds.

In recent years, the demand for protected amino acid derivatives like 6-{(benzyloxy)carbonylamino}-3-(tert-butoxy)pyrazine-2-carboxylic acid has increased significantly due to their applications in developing protein kinase inhibitors and anticancer agents. Researchers are particularly interested in how this compound's orthogonal protecting groups allow for selective deprotection strategies in multi-step syntheses.

The synthesis of 6-{(benzyloxy)carbonylamino}-3-(tert-butoxy)pyrazine-2-carboxylic acid typically involves sequential functionalization of the pyrazine ring. Current literature suggests that the tert-butoxy group is often introduced first, followed by Cbz protection of the amino group and oxidation to the carboxylic acid. These synthetic approaches are constantly being optimized to improve yields and reduce environmental impact, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

From a pharmaceutical perspective, the pyrazine-2-carboxylic acid scaffold present in this compound is particularly valuable. It serves as a bioisostere for nicotinic acid and picolinic acid derivatives, which are known to interact with various biological targets. The Cbz protecting group offers stability during synthesis while being readily removable under mild conditions, making this compound versatile for combinatorial chemistry applications.

Market analysis indicates growing interest in custom synthesis of compounds like 6-{(benzyloxy)carbonylamino}-3-(tert-butoxy)pyrazine-2-carboxylic acid, particularly from contract research organizations serving the pharmaceutical industry. The global market for specialty heterocyclic building blocks is projected to expand significantly, driven by increased R&D spending in drug discovery and the development of novel small molecule therapeutics.

Quality control of 6-{(benzyloxy)carbonylamino}-3-(tert-butoxy)pyrazine-2-carboxylic acid typically involves HPLC analysis to ensure purity, along with 1H NMR and 13C NMR spectroscopy for structural confirmation. The compound's stability under various storage conditions is an important consideration for researchers, with most suppliers recommending storage at 2-8°C under inert atmosphere for long-term preservation.

Recent patent literature reveals innovative applications of this compound in developing allosteric modulators for various receptors. Its structural features allow for diverse modifications, making it a valuable starting point for creating structure-activity relationship (SAR) libraries. The tert-butoxy group in particular provides steric bulk that can influence binding affinity and selectivity in drug-target interactions.

From a regulatory perspective, 6-{(benzyloxy)carbonylamino}-3-(tert-butoxy)pyrazine-2-carboxylic acid is classified as a research chemical with no known therapeutic applications itself. However, its derivatives are being investigated in numerous preclinical studies, particularly in areas of metabolic disease and inflammatory conditions. The compound's drug-like properties make it attractive for lead optimization programs in pharmaceutical companies.

Looking forward, the development of more efficient synthetic routes to 6-{(benzyloxy)carbonylamino}-3-(tert-butoxy)pyrazine-2-carboxylic acid remains an active area of research. Recent advances in flow chemistry and catalytic methods may offer opportunities to improve the sustainability of its production. As the pharmaceutical industry continues to focus on molecular diversity and fragment-based drug design, compounds like this will likely maintain their importance in medicinal chemistry.

For researchers working with 6-{(benzyloxy)carbonylamino}-3-(tert-butoxy)pyrazine-2-carboxylic acid, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous, standard laboratory safety protocols for handling organic compounds should be observed during its use in chemical synthesis and pharmaceutical research applications.